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Application Notes

Nanoparticle Tracking Analysis (NTA) is a powerful technique for the simultaneous
measurement of particle size distribution and concentration in liquid suspensions. Accurate and
reproducible NTA measurements are critically dependent on proper instrument calibration. This
document provides a detailed standard operating procedure (SOP) for the calibration of NTA
instruments, intended for researchers, scientists, and drug development professionals.

The calibration process involves the use of nanoparticle standards of a known size and
concentration to verify and adjust the instrument's measurement parameters. This ensures the
accuracy of the Stokes-Einstein equation calculation, which relates the Brownian motion of
particles to their hydrodynamic diameter. Regular calibration is essential for maintaining data
quality and ensuring inter-instrument and inter-laboratory comparability of results.

This SOP covers the preparation of calibration standards, instrument setup, data acquisition,
and the definition of acceptance criteria for a successful calibration. Adherence to this protocol
will enable users to confidently assess the performance of their NTA instrument and generate
reliable particle characterization data.

Purpose

This document describes the standard procedure for the calibration of Nanoparticle Tracking
Analysis (NTA) instruments to ensure the accuracy and reliability of particle size and
concentration measurements.
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Scope

This procedure applies to all NTA instruments used for the characterization of nanoparticles.
The specific examples provided are based on commonly used platforms, but the principles are
broadly applicable.

Responsibilities

It is the responsibility of the trained analyst to perform the calibration procedure as described in
this SOP before conducting sample analysis. The laboratory supervisor is responsible for
ensuring that all analysts are trained and that the calibration records are maintained.

Materials and Equipment
e NTA Instrument (e.g., Malvern NanoSight, Particle Metrix ZetaView)

» NIST-traceable nanoparticle standards (e.g., polystyrene latex beads, gold nanoparticles) of
a known size (e.g., 100 nm) and concentration.

» High-purity, particle-free water (e.g., deionized, distilled, or filtered through a 0.02 pm filter)
o Micropipettes and sterile, nuclease-free pipette tips
» Vortex mixer

e Syringes (1 mL or 5 mL, depending on the instrument)

Lint-free wipes

Health and Safety

Follow all laboratory safety guidelines. Wear appropriate personal protective equipment (PPE),
including safety glasses and gloves, when handling chemicals and nanoparticle standards.

Experimental Protocols
Preparation of Calibration Standard
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» Allow the nanopatrticle standard stock solution to equilibrate to room temperature for at least
30 minutes before use.[1]

e Thoroughly mix the stock solution by gentle inversion or vortexing for 1-2 minutes to ensure
a homogenous suspension.[2]

» Prepare a working dilution of the standard in particle-free water to achieve a particle
concentration within the optimal range for the instrument, typically between 1 x 108 and 1 x
10° particles/mL.[3] For a 100 nm polystyrene standard, a final dilution of 1:250,000 is often
recommended.[1][2]

o Example Dilution Series:

1. Prepare a 1:1000 dilution by adding 1 L of the stock standard to 999 pL of particle-free
water. This intermediate dilution can often be stored at 4°C for a short period.[2]

2. Prepare the final 1:250,000 dilution by adding 8 pL of the 1:1000 diluted standard to
2000 pL of particle-free water.[2]

Instrument Setup and Pre-Measurement Checks

e Turn on the NTA instrument and the associated computer.

e Launch the NTA software. The software should automatically detect the instrument
hardware.

e Thoroughly clean the sample viewing unit or flow cell.

[e]

Flush the system with particle-free water using the instrument's pump or by manually
injecting with a syringe. Inject at least 10-20 mL of water.[1]

o Perform a "Cell Check" or "Clean Check" as prompted by the software to ensure the
cleanliness of the measurement cell. The particle count in the clean water should be
minimal.

o If the cell is not clean, repeat the washing procedure. For persistent contamination, follow
the manufacturer's detailed cleaning protocol.
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Data Acquisition

o Load the prepared calibration standard into the instrument using a clean syringe. Inject
approximately 1-2 mL of the diluted standard, avoiding the introduction of air bubbles.[1][2]

o Adjust the instrument settings for optimal particle visualization. This is an iterative process
involving the adjustment of:

o Focus: Adjust the focus to obtain sharp, well-defined images of the particles.

o Camera Level/Shutter and Gain: Adjust the camera settings to ensure that the particles
are clearly visible against the background without being oversaturated. A good starting
point is to have no more than 20% of the particles saturated.

o For instruments with automated features, perform an auto-alignment and focus optimization
as prompted by the software.[1][2]

o Set the data acquisition parameters. A typical setting is to capture 3-5 videos of 30-60
seconds duration each.

« Initiate the measurement sequence. The software will record a series of videos of the
particles undergoing Brownian motion.

Data Analysis and Acceptance Criteria

» After data acquisition is complete, the software will analyze the videos to track the movement
of individual particles and calculate their size and the particle concentration.

o The primary outputs of the calibration measurement are the mean and mode particle size,
and the particle concentration.

o Compare the measured values to the certified values of the nanoparticle standard.
e Acceptance Criteria:

o Size: The measured mean or mode patrticle size should be within a specified percentage
of the certified size of the standard. A common acceptance criterion is within £10% of the
nominal size. For more stringent requirements, a limit of £5% may be used.
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o Concentration: The measured particle concentration should be within a specified range of
the expected concentration based on the dilution of the standard. An acceptance criterion
of £20% of the expected concentration is often considered acceptable.

o Polydispersity Index (PDI): While not always a formal calibration parameter, a low PDI
value for a monodisperse standard indicates good measurement quality.

« If the calibration results are within the acceptance criteria, the instrument is considered
calibrated and ready for sample analysis.

o If the calibration fails, refer to the troubleshooting section (Section 8.0).

Data Presentation

Summarize the calibration results in a structured table for easy comparison and record-

keeping.
. Measured Acceptance .
Parameter Certified Value L Passl/Fail
Value Criteria
Particle Size
(nm)
Mean Diameter e.g., 100 nm e.g.,90-110 nm
Mode Diameter e.g., 100 nm e.g., 90 - 110 nm
Particle
Concentration
_ e.g., 08-1.2x
Particles/mL e.g., 1.0x 108
108
Other
Polydispersit
yeisp Y N/A <0.2
Index (PDI)
Temperature (°C) N/A Record Value
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Troubleshooting

Issue

Possible Cause(s)

Recommended Action(s)

Calibration Fails (Size)

Incorrect focus, incorrect
temperature, contaminated
standard, incorrect standard

used.

Re-focus the instrument.
Ensure the temperature is
stable and correctly recorded
in the software. Prepare a
fresh dilution of the standard.
Verify that the correct standard
is being used and that it has

not expired.

Calibration Fails

(Concentration)

Incorrect dilution, air bubbles
in the sample, suboptimal

camera settings.

Prepare a new, carefully
performed dilution of the
standard. Re-load the sample,
ensuring no air bubbles are
introduced. Optimize the
camera level, shutter, and gain
settings to ensure all particles
are being detected without

excessive background noise.

High Particle Count in Blank

Contaminated particle-free
water, dirty flow cell/viewing

unit.

Use freshly opened or filtered
particle-free water. Perform a
thorough cleaning of the flow
cell/viewing unit according to
the manufacturer's

instructions.

Unstable Readings

Sample not thermally
equilibrated, presence of

aggregates or contaminants.

Allow the sample to sit in the
instrument for a few minutes to
reach thermal equilibrium. If
aggregates are visible, prepare
a fresh dilution of the standard.
Ensure the work area is clean
to prevent contamination of the

sample.
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Visualization
NTA Instrument Calibration Workflow
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Click to download full resolution via product page

Caption: Workflow for NTA instrument calibration.
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Caption: Decision logic for NTA calibration pass/fail.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b609618#standard-operating-procedure-
for-nta-instrument-calibration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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